Cas no 2580206-42-2 (1-(benzyloxy)carbonyl-5-methylpyrrolidine-3-carboxylic acid)

• Product Name: 1-(benzyloxy)carbonyl-5-methylpyrrolidine-3-carboxylic acid
• CAS No: 2580206-42-2
• MF: C₁₄H₁₇NO₄
• MW: 263.289084196091
• CID: 5659595
• PubChem ID: 165885998
• Update Time: 2025-10-22

1-(benzyloxy)carbonyl-5-methylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(benzyloxy)carbonyl]-5-methylpyrrolidine-3-carboxylic acid
• EN300-27731788
• 2580206-42-2
• 1-(benzyloxy)carbonyl-5-methylpyrrolidine-3-carboxylic acid

• Inchi： 1S/C14H17NO4/c1-10-7-12(13(16)17)8-15(10)14(18)19-9-11-5-3-2-4-6-11/h2-6,10,12H,7-9H2,1H3,(H,16,17)
• InChI Key： RUOLINSHGNYPPT-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CC(C(=O)O)CC1C)=O

Computed Properties

• Exact Mass: 263.11575802g/mol
• Monoisotopic Mass: 263.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-(benzyloxy)carbonyl-5-methylpyrrolidine-3-carboxylic acid

1-(Benzyloxy)Carbonyl-5-Methylpyrrolidine-3-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No 2580206-42-2, commonly referred to as 1-(benzyloxy)carbonyl-5-methylpyrrolidine-3-carboxylic acid, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. In recent years, advancements in synthetic methodologies and computational modeling have shed light on its synthesis, characterization, and biological activity.

1-(Benzyloxy)carbonyl-5-methylpyrrolidine-3-carboxylic acid is a derivative of pyrrolidine, a five-membered nitrogen-containing heterocyclic compound. The presence of the benzyloxy carbonyl group introduces steric hindrance and electronic effects, which are critical for its reactivity and selectivity in various chemical reactions. The methyl group at the 5-position further modulates the molecule's properties, making it a versatile building block in organic synthesis.

Recent studies have focused on the synthesis of this compound using environmentally friendly methods. For instance, researchers have employed catalytic asymmetric synthesis to construct the chiral center at the 3-position of the pyrrolidine ring. This approach not only enhances the enantiomeric excess but also reduces waste generation, aligning with green chemistry principles. The use of microwave-assisted synthesis has also been explored, significantly accelerating reaction times while maintaining product quality.

The biological activity of 1-(benzyloxy)carbonyl-5-methylpyrrolidine-3-carboxylic acid has been a focal point in pharmacological research. Preclinical studies indicate that this compound exhibits potent inhibitory activity against certain enzymes implicated in neurodegenerative diseases. For example, it has shown promise as a candidate for Alzheimer's disease therapy by targeting β-secretase enzymes. Additionally, its ability to modulate ion channels has opened avenues for its application in treating cardiovascular disorders.

In terms of structural characterization, advanced analytical techniques such as NMR spectroscopy and X-ray crystallography have been employed to elucidate the molecular geometry of 1-(benzyloxy)carbonyl-5-methylpyrrolidine-3-carboxylic acid. These studies reveal a rigid conformation due to the steric interactions between the benzyloxy group and the methyl substituent. Such insights are invaluable for rational drug design and optimization.

Another area of interest is the exploration of this compound's metabolic stability and bioavailability. Researchers have investigated its pharmacokinetic profile in preclinical models, highlighting its potential for oral administration. However, challenges remain in improving its solubility and reducing hepatic first-pass metabolism to enhance therapeutic efficacy.

From a synthetic perspective, 1-(benzyloxy)carbonyl-5-methylpyrrolidine-3-carboxylic acid serves as an intermediate in the construction of more complex molecules with bioactive properties. Its role as a building block underscores its importance in medicinal chemistry pipelines. Recent advancements in click chemistry have further expanded its utility by enabling rapid assembly of diverse scaffolds with this compound as a core structure.

In conclusion, 1-(benzyloxy)carbonyl-5-methylpyrrolidine-3-carboxylic acid (CAS No 2580206-42-2) stands out as a multifaceted molecule with significant potential in drug discovery and development. Its unique chemical properties, coupled with cutting-edge research findings, position it as a key player in advancing therapeutic interventions across various disease states.